Cas no 834881-86-6 (2,4'-bipyridine-5-carbonitrile)
2,4'-Bipyridine-5-carbonitrile is a heterocyclic organic compound featuring a bipyridine backbone with a cyano substituent at the 5-position. This structure imparts versatile coordination properties, making it a valuable ligand in transition metal catalysis and supramolecular chemistry. The electron-withdrawing nitrile group enhances its binding affinity for metal centers, while the bipyridine framework offers stability and tunability in complex formation. Its rigid aromatic system and functional group reactivity also make it useful in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) or photovoltaic components. The compound's well-defined geometry and electronic properties facilitate precise molecular design in both academic and industrial research applications.
834881-86-6 structure
Product Name:2,4'-bipyridine-5-carbonitrile
CAS No:834881-86-6
MF:C11H7N3
MW:181.193381547928
MDL:MFCD15475304
CID:670842
PubChem ID:11355854
Update Time:2025-05-21
2,4'-bipyridine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- [2,4'-Bipyridine]-5-carbonitrile
- 6-pyridin-4-ylpyridine-3-carbonitrile
- SCHEMBL5145719
- AKOS022706466
- DTXSID30463306
- YRHQQFYBLAUBDL-UHFFFAOYSA-N
- 6-(pyridin-4-yl)pyridine-3-carbonitrile
- F2167-2463
- 834881-86-6
- 5-cyano-2,4'-bipyridine
- EN300-239909
- 2,4'-bipyridine-5-carbonitrile
-
- MDL: MFCD15475304
- Inchi: 1S/C11H7N3/c12-7-9-1-2-11(14-8-9)10-3-5-13-6-4-10/h1-6,8H
- InChI Key: YRHQQFYBLAUBDL-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C=CC=1C1C=CN=CC=1
Computed Properties
- Exact Mass: 181.063997236g/mol
- Monoisotopic Mass: 181.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Boiling Point: 347.5±32.0 °C at 760 mmHg
- Flash Point: 121.3±10.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2,4'-bipyridine-5-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4'-bipyridine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B207941-100mg |
[2,4'-Bipyridine]-5-carbonitrile |
834881-86-6 | 100mg |
$ 115.00 | 2022-04-02 | ||
| TRC | B207941-500mg |
[2,4'-Bipyridine]-5-carbonitrile |
834881-86-6 | 500mg |
$ 455.00 | 2022-04-02 | ||
| TRC | B207941-1g |
[2,4'-Bipyridine]-5-carbonitrile |
834881-86-6 | 1g |
$ 680.00 | 2022-04-02 | ||
| Enamine | EN300-239909-0.05g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-239909-0.1g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-239909-0.25g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-239909-0.5g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-239909-1.0g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-239909-2.5g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-239909-5.0g |
6-(pyridin-4-yl)pyridine-3-carbonitrile |
834881-86-6 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
2,4'-bipyridine-5-carbonitrile Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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